Ethyl [3-(hydroxymethyl)phenoxy]acetate

• CAS RN: 93306-78-6
• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: ethyl 2-[3-(hydroxymethyl)phenoxy]acetate
• InChI: InChI=1S/C11H14O4/c1-2-14-11(13)8-15-10-5-3-4-9(6-10)7-12/h3-6,12H,2,7-8H2,1H3
• InChI Key: DFFRTNMMPGOXDB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=CC(=C1)CO

Description

Ethyl [3-(hydroxymethyl)phenoxy]acetate is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-(hydroxymethyl)phenoxyacetic acid (3.18 g.) in ethanol (30 ml.) was treated with concentrated sulphuric acid (10 drops) and allowed to stand for 3 days. Chloroform (100 ml.) and water (50 ml.) were then added. The organic phase was separated, washed sequentially with saturated aqueous sodium hydrogen carbonate solution (2×50 ml.), water (50 ml.) and saturated brine (50 ml.) and then dried (MgSO4) The dried solution was evaporated and the residue purified by flash column chromatography, eluting with petrol (40°-60° )/ ethyl acetate (60:40 v/v) to give ethyl 3-(hydroxymethyl)phenoxyacetate (2.6 g.) as a colourless oil, NMR: 1.25 (3H,t), 2.8 (1H,br s), 4.25 (2H,q), 4.6 (4H,s) and 6.6-7.4 (4H,m)ppm.